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Compound of Interest

Compound Name: 3-Ethoxyaniline

Cat. No.: B147397 Get Quote

For immediate reference, 3-Ethoxyaniline is a hazardous chemical requiring specialized

disposal procedures. Under no circumstances should it be disposed of down the drain or in

regular waste streams. This guide provides essential safety and logistical information for the

proper management and disposal of 3-Ethoxyaniline waste in a laboratory setting, ensuring

the safety of personnel and compliance with environmental regulations.

Hazard Profile and Immediate Safety Precautions
3-Ethoxyaniline is classified as a toxic substance that can be harmful if swallowed, inhaled, or

comes into contact with skin.[1] It may also cause irritation and has the potential for long-term

health effects with repeated exposure.[1] Immediate safety precautions are paramount when

handling this chemical for disposal.

Personal Protective Equipment (PPE): Before handling 3-Ethoxyaniline waste, all personnel

must be equipped with the following PPE:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

Respiratory Protection: In case of insufficient ventilation or potential for aerosol generation, a

respirator with an appropriate filter (e.g., type ABEK) should be used.
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Quantitative Data Summary
The following table summarizes key quantitative data for 3-Ethoxyaniline, critical for

understanding its physical properties and hazard potential.

Property Value Source

CAS Number 621-33-0 Sigma-Aldrich

Molecular Formula C8H11NO PubChem[1]

Molar Mass 137.18 g/mol PubChem[1]

Density 1.032 g/mL at 25 °C Sigma-Aldrich

Boiling Point 248 °C Sigma-Aldrich

Flash Point 113 °C (closed cup) Sigma-Aldrich

Step-by-Step Disposal Protocol
This protocol details the immediate operational steps for the safe segregation, storage, and

disposal of 3-Ethoxyaniline waste generated in a laboratory.

3.1. Waste Segregation and Collection:

Waste Stream: All materials contaminated with 3-Ethoxyaniline, including unused product,

solutions, and contaminated consumables (e.g., pipette tips, gloves, absorbent paper), must

be collected as hazardous waste.

Waste Container: Use a designated, leak-proof, and chemically compatible container for

liquid waste. For solid waste, use a clearly labeled, sealed bag or container. Ensure the

container is kept closed when not in use.

3.2. Labeling:

Clear Identification: The waste container must be clearly labeled with "Hazardous Waste"

and the full chemical name, "3-Ethoxyaniline."

Hazard Symbols: Affix appropriate hazard symbols (e.g., toxic).
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Date of Accumulation: Mark the date when the first piece of waste is placed in the container.

3.3. Temporary Storage in the Laboratory:

Designated Area: Store the waste container in a designated satellite accumulation area

within the laboratory.

Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills.

Ventilation: Ensure the storage area is well-ventilated.

Incompatible Materials: Store away from incompatible materials such as strong oxidizing

agents, acids, acid chlorides, and acid anhydrides.[2]

3.4. Spill Management: In the event of a spill, follow these steps:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate personnel and restrict

access.

Ventilate: Increase ventilation to the area.

Absorb: For small spills, use an inert absorbent material to contain the liquid.

Collect: Carefully collect the absorbent material and any contaminated debris into a

designated hazardous waste container.

Decontaminate: Clean the spill area with a suitable solvent (e.g., ethanol), followed by soap

and water.[1] All cleaning materials must also be disposed of as hazardous waste.

3.5. Final Disposal:

Professional Disposal Service: Arrange for the collection and disposal of the hazardous

waste through your institution's Environmental Health and Safety (EHS) department or a

licensed hazardous waste disposal company.[3]

Regulatory Compliance: Ensure all local, state, and federal regulations for hazardous waste

disposal are strictly followed.
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Disposal Workflow Diagram
The following diagram illustrates the logical flow of the 3-Ethoxyaniline disposal procedure.
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Caption: Workflow for the safe disposal of 3-Ethoxyaniline waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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